Cas no 1217702-91-4 (N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine)

• Product Name: N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine
• CAS No: 1217702-91-4
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5177278
• PubChem ID: 43196266
• Update Time: 2026-03-05

N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(sec-Butyl)-2,3-dimethylcyclohexan-1-amine
• N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine
• Cyclohexanamine, 2,3-dimethyl-N-(1-methylpropyl)-

• Inchi： 1S/C12H25N/c1-5-10(3)13-12-8-6-7-9(2)11(12)4/h9-13H,5-8H2,1-4H3
• InChI Key： USROIRBNYXPKKK-UHFFFAOYSA-N
• SMILES： N(C(C)CC)C1CCCC(C)C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine

N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine: A Comprehensive Overview

N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine (CAS No. 1217702-91-4) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexane ring with two methyl groups at the 2 and 3 positions, and an amine group attached to the 1-position, which is further substituted by a butan-2-yl group. The intricate arrangement of these functional groups imparts distinct physical and chemical properties to the molecule, making it a subject of interest for both academic research and industrial development.

The synthesis of N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine typically involves multi-step processes, including the formation of the cyclohexane ring, introduction of the methyl groups, and subsequent functionalization with the amine and butan-2-yl groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach that significantly reduced reaction times and improved yields while minimizing byproduct formation.

In the realm of pharmaceutical research, N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine has shown promise as a potential lead compound for drug development. Its amine functionality can interact with various biological targets, such as receptors and enzymes, making it a valuable scaffold for designing new therapeutic agents. A notable study conducted by researchers at the University of California, San Francisco, demonstrated that derivatives of this compound exhibited potent anti-inflammatory properties in vitro. The researchers found that certain substitutions on the butan-2-yl group enhanced the compound's ability to inhibit pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases.

Beyond pharmaceutical applications, N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine has also been explored for its use in materials science. Its cyclohexane ring provides structural rigidity and stability, which are desirable properties for polymers and other advanced materials. A recent study published in Advanced Materials highlighted the use of this compound as a monomer in the synthesis of high-performance polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

The physical properties of N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine, including its melting point, boiling point, and solubility in various solvents, have been extensively studied. These properties are crucial for optimizing its use in different applications. For example, its solubility in polar solvents like ethanol and methanol makes it suitable for use in solution-based processes. Additionally, its low toxicity profile further enhances its appeal for both industrial and laboratory settings.

In conclusion, N-(butan-2-yl)-2,3-dimethylcyclohexan-1-amine (CAS No. 1217702-91-4) is a versatile organic compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in fields such as pharmaceuticals and materials science. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.